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Introduction
The exceptionally low-energy isomeric state of Thorium-229 (²²⁹ᵐTh) presents a unique

opportunity for high-precision spectroscopy and the development of next-generation

technologies, including solid-state nuclear clocks. Laser-driven conversion electron

spectroscopy of ²²⁹Th embedded in solid-state materials like Thorium dioxide (ThO₂) is a

powerful technique to study this nuclear transition. Unlike fluorescence spectroscopy, this

method is applicable to materials with a bandgap lower than the nuclear transition energy, as it

detects the internal conversion (IC) electrons emitted following laser excitation. This document

provides detailed application notes and protocols for performing laser-driven conversion

electron spectroscopy on ²²⁹ThO₂.

The ²²⁹Th nucleus possesses an isomeric state at approximately 8.4 eV, which is accessible by

vacuum ultraviolet (VUV) lasers.[1] In materials like ThO₂, which has a bandgap of about 6 eV,

the excited nucleus can decay by transferring its energy to a bound electron, which is then

ejected from the material.[1][2] This internal conversion process allows for the study of the

nuclear transition in a broader range of materials.[1] This technique, known as laser-induced

conversion electron Mössbauer spectroscopy (CEMS), provides insights into the local

phononic, electronic, and nuclear environments.[3][4]
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Key Applications
High-Precision Nuclear Spectroscopy: Directly probe the energy and lifetime of the ²²⁹ᵐTh

isomer.

Solid-State Nuclear Clock Development: Investigate the interaction of the nucleus with the

crystal lattice, a crucial step for developing a solid-state nuclear clock.[1]

Materials Science: Use the isomeric transition as a sensitive probe for local strain,

temperature, and electronic structure in solid-state environments.[4]

Fundamental Physics: Test for temporal variations of fundamental constants and explore

nuclear superradiance.[1]

Quantitative Data Summary
The following table summarizes key quantitative data gathered from various studies on ²²⁹Th

spectroscopy.
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Parameter Value
Host
Material/Conditions

Reference

²²⁹ᵐTh Isomeric State

Energy
~8.4 eV General [1]

8.338 ± 0.024 eV
Radiative decay

measurement
[5]

8.28 ± 0.17 eV Electron spectroscopy [5][6]

8.10 ± 0.17 eV γ-ray spectroscopy [5]

ThO₂ Bandgap ~6 eV Thin film [1][2]

²²⁹ᵐTh³⁺ Nuclear

Decay Half-life
1400 +600/-300 s Isolated in ion trap [7]

Fluorescence Lifetime

in Crystal
630(15) s Th:CaF₂ [8]

²²⁹Th Nuclear Ground

State Spin & Parity
Iπ = 5/2+

²²⁹ᵐTh Isomeric State

Spin & Parity
Iπ = 3/2+

²²⁹Th Ground State

Magnetic Dipole

Moment

µ = 0.360(7) µN [9]

²²⁹Th Ground State

Electric Quadrupole

Moment

Q = 3.11(6) eb [9]

²²⁹ᵐTh Isomeric State

Magnetic Dipole

Moment

µ = -0.37(6) µN [9]

²²⁹ᵐTh Isomeric State

Electric Quadrupole

Moment

Qs = 1.74(6) eb [9]
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Experimental Protocols
I. Sample Preparation: ²²⁹ThO₂ Target

Source Material: Obtain a sample of ²³³U, which decays to ²²⁹Th.

Thin Film Deposition: Prepare a thin film of ²²⁹ThO₂. The thickness should be optimized to be

around 10 nm to allow for the escape of conversion electrons.[2] This can be achieved

through methods like molecular plating or recoil implantation from a ²³³U source.

Target Mounting: Mount the ²²⁹ThO₂ target in a custom holder that allows for electrical

biasing.[2] The holder should also incorporate a window for the laser beam and be

compatible with a high-vacuum environment.

II. VUV Laser System for Nuclear Excitation
A tunable vacuum ultraviolet (VUV) laser system is required to excite the nuclear transition at

approximately 148 nm (~8.4 eV).

Laser Source: A tunable VUV frequency comb based on cavity-enhanced seventh-harmonic

generation is a suitable choice.[5][10][11]

Wavelength and Linewidth: The laser must be tunable across the uncertainty range of the

nuclear transition energy.[5] The linewidth should be narrow enough for high-resolution

spectroscopy.

Beam Delivery: The VUV laser beam is directed into a spectroscopy chamber and focused

onto the ²²⁹ThO₂ target.

III. Conversion Electron Detection
Spectroscopy Chamber: The experiment is conducted in a high-vacuum chamber to

minimize electron scattering.[2]

Electron Detector: A microchannel plate (MCP) detector is used for detecting the emitted

conversion electrons due to its high sensitivity.[2]
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Magnetic Guiding: A static magnetic field is applied to guide the internal conversion electrons

from the target to the MCP detector. This helps to improve the collection efficiency and

discriminate against background photoelectrons.[2]

Background Suppression: The target is electrically biased to suppress the prompt burst of

photoelectrons generated by the VUV laser hitting the sample.[2] Background photoelectrons

generated from VUV scatter can be diverted to a secondary electrode.[2]

IV. Data Acquisition
Laser Scanning: The frequency of the VUV laser is scanned across the expected resonance

of the ²²⁹ᵐTh isomer.

Electron Counting: The MCP detector counts the number of electrons as a function of the

laser frequency.

Signal Identification: A peak in the electron count that corresponds to the laser frequency will

indicate the resonant excitation of the nucleus and subsequent internal conversion decay.

Lifetime Measurement: To measure the lifetime of the isomeric state, the laser is tuned to the

resonance for a set duration to excite a population of nuclei. The laser is then turned off, and

the decay of the conversion electron signal is measured over time.

Visualized Workflows and Processes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/398553358_Laser-based_conversion_electron_Mossbauer_spectroscopy_of_229ThO2
https://www.researchgate.net/publication/398553358_Laser-based_conversion_electron_Mossbauer_spectroscopy_of_229ThO2
https://www.researchgate.net/publication/398553358_Laser-based_conversion_electron_Mossbauer_spectroscopy_of_229ThO2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Laser-Driven Conversion Electron Spectroscopy
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Caption: A schematic of the experimental setup for laser-driven conversion electron

spectroscopy of ²²⁹ThO₂.

Nuclear Excitation and Internal Conversion Process in 229ThO2
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Caption: Energy level diagram illustrating the laser excitation and internal conversion decay

process in ²²⁹ThO₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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